Cas no 439287-56-6 (2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid
• CAS No: 439287-56-6
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5854709
• PubChem ID: 19364800
• Update Time: 2025-06-27

2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• (tert-Butoxycarbonyl-butyl-amino)-acetic acid
• N-Boc-N-butyl-glycine
• Glycine, N-butyl-N-[(1,1-dimethylethoxy)carbonyl]-
• N-Butyl-N-Boc-glycine
• n-(Tert-butoxycarbonyl)-N-butylglycine
• SCHEMBL4677852
• EN300-1697492
• 439287-56-6
• Boc-nBuGly-OH
• 2-{[(tert-butoxy)carbonyl](butyl)amino}acetic acid
• CS-0297665
• F80469
• 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid

• Inchi： 1S/C11H21NO4/c1-5-6-7-12(8-9(13)14)10(15)16-11(2,3)4/h5-8H2,1-4H3,(H,13,14)
• InChI Key： GVIPZPIGOBQFNC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CCCC)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 333.9±21.0 °C(Predicted)
• pka: 4.03±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid

2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid (CAS No. 439287-56-6): A Comprehensive Overview

2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid (CAS No. 439287-56-6) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid is a derivative of glycine, characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group and a butylamine substituent. The Boc group is widely used in peptide synthesis to protect the amino group from unwanted reactions. The compound has the following molecular formula: C₁₁H₂₁NO₄, with a molecular weight of approximately 235.30 g/mol. It is a white crystalline solid that is soluble in polar solvents such as water and ethanol.

The chemical structure of 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid can be represented as:

H3C-CH2-CH2-NH-CO-O-CH(CH3)3

This structure highlights the key functional groups that contribute to its reactivity and biological activity. The tert-butoxycarbonyl group is particularly important for its ability to protect the amino group during synthetic manipulations.

Synthesis Methods

The synthesis of 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid can be achieved through several well-established routes. One common method involves the reaction of tert-butyl chloroformate with butylamine to form the tert-butoxycarbonyl-protected butylamine intermediate, followed by coupling with glycine or glycine derivatives. The general synthetic pathway can be outlined as follows:

1. Tert-butyl chloroformate reacts with butylamine to form tert-butyl (butyl)carbamate.
2. The tert-butyl (butyl)carbamate is then coupled with glycine or a glycine derivative using a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).
3. The resulting product is purified and characterized using techniques such as NMR spectroscopy and mass spectrometry.

This synthetic route provides a high yield and purity of the desired product, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities and Applications

2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid has been extensively studied for its potential biological activities and therapeutic applications. Recent research has focused on its role in modulating various biological processes, including protein-protein interactions, enzyme activities, and cellular signaling pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid on protein-protein interactions involved in neurodegenerative diseases. The compound was found to effectively disrupt specific protein-protein interactions, thereby reducing the aggregation of toxic protein species associated with conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the use of 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid as a prodrug or drug delivery agent. The Boc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug moiety at the target site. This approach has been explored for enhancing the bioavailability and reducing the side effects of various therapeutic agents.

Potential Therapeutic Applications

The unique properties of 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid, particularly its ability to modulate protein-protein interactions and serve as a prodrug, make it a promising candidate for several therapeutic applications:

• Nuerodegenerative Diseases: As mentioned earlier, the compound has shown potential in disrupting toxic protein aggregations associated with neurodegenerative diseases.
• Cancer Therapy: Research has indicated that 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid can inhibit certain enzymes involved in cancer cell proliferation and metastasis.
• Inflammatory Disorders: The compound has been studied for its anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
• Disease Modifying Agents: Its ability to serve as a prodrug makes it an attractive candidate for developing disease-modifying agents that can target specific tissues or organs.

Safety and Regulatory Considerations

The safety profile of 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In terms of regulatory considerations, compounds like 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid are subject to stringent guidelines set by regulatory agencies such as the FDA (Food and Drug Administration). These guidelines ensure that all aspects of drug development, from preclinical testing to clinical trials and post-market surveillance, are conducted rigorously to ensure patient safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into the biological activities and therapeutic potential of 2-{(tert-butoxy)carbonyl(butyl)amino}acetic acid strong > opens up exciting possibilities for future drug development. As more studies are conducted and new applications are discovered, this compound may play a crucial role in addressing unmet medical needs across various therapeutic areas.